Cas no 1185306-18-6 (5-(2-Bromophenyl-d4)-2H-tetrazole)

• Product Name: 5-(2-Bromophenyl-d4)-2H-tetrazole
• CAS No: 1185306-18-6
• MF: C₇HD₄BrN₄
• MW: 229.07
• CID: 5144679
• PubChem ID: 45785330
• Update Time: 2024-11-05

5-(2-Bromophenyl-d4)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl-d4)-2H-tetrazole
• 1185306-18-6
• F92452
• AKOS015944547

• Inchi： 1S/C7H5BrN4/c8-6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)/i1D,2D,3D,4D
• InChI Key： YHVBXKTXLJTDRI-RHQRLBAQSA-N
• SMILES： BrC1C([2H])=C([2H])C([2H])=C([2H])C=1C1=NN=NN1

Computed Properties

• Exact Mass: 227.99487g/mol
• Monoisotopic Mass: 227.99487g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives